Cas no 412301-31-6 (1-Imidazolidinecarboxamide,2,4,5-trioxo-(9CI))
412301-31-6 structure
Product Name:1-Imidazolidinecarboxamide,2,4,5-trioxo-(9CI)
CAS No:412301-31-6
MF:C4H3N3O4
MW:157.084320306778
CID:326441
Update Time:2023-03-30
1-Imidazolidinecarboxamide,2,4,5-trioxo-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 1-Imidazolidinecarboxamide,2,4,5-trioxo-
- 1-Imidazolidinecarboxamide,2,4,5-trioxo-(9CI)
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- Inchi: 1S/C4H3N3O4/c5-3(10)7-2(9)1(8)6-4(7)11/h(H2,5,10)(H,6,8,11)
- InChI Key: VAZRGWMLIVQVPH-UHFFFAOYSA-N
- SMILES: C1(=O)N(C(N)=O)C(=O)C(=O)N1
Computed Properties
- Exact Mass: 157.012
- Monoisotopic Mass: 157.012
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 110A^2
1-Imidazolidinecarboxamide,2,4,5-trioxo-(9CI) Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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